Cas no 80251-98-5 (Benzo[e]pyrene,1-methyl-)

• Product Name: Benzo[e]pyrene,1-methyl-
• CAS No: 80251-98-5
• MF: C₂₁H₁₄
• MW: 266.335865497589
• CID: 722934
• PubChem ID: 133425
• Update Time: 2025-04-19

Benzo[e]pyrene,1-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[e]pyrene,1-methyl-
• 1-methylbenzo(e)pyrene
• Benzopyrene, methyl-
• Methylbenzpyren
• Benzo(e)pyrene, 1-methyl-
• 80251-98-5
• DTXSID60230184
• 1-Mbep
• 65357-69-9
• Methylbenzopyrene

• Inchi： 1S/C21H14/c1-13-9-10-15-12-11-14-5-4-8-18-16-6-2-3-7-17(16)19(13)21(15)20(14)18/h2-12H,1H3
• InChI Key： XDJHCQPWMRCILL-UHFFFAOYSA-N
• SMILES： C12C3C=CC(C)=C1C1C=CC=CC=1C1=CC=CC(=CC=3)C=21

Computed Properties

• Exact Mass: 266.11
• Monoisotopic Mass: 266.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: White crystals or crystalline powder
• Density: 1.254
• Boiling Point: 479.4°C at 760 mmHg
• Flash Point: 236.7°C
• Refractive Index: 1.853